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Compound of Interest

Compound Name: Catharanthine Sulfate

Cat. No.: B1632495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility of

catharanthine sulfate in common laboratory solvents: dimethyl sulfoxide (DMSO), ethanol

(EtOH), and water (H₂O). This document is intended to guide researchers in preparing stock

solutions and conducting experiments involving this bioactive alkaloid.

Introduction
Catharanthine is a monoterpenoid indole alkaloid isolated from the plant Catharanthus roseus.

It is a key precursor in the semi-synthesis of the potent anticancer drugs vinblastine and

vincristine. Catharanthine sulfate, the salt form of catharanthine, is often used in research due

to its improved handling and dissolution characteristics. Understanding its solubility is critical for

a wide range of applications, including in vitro assays, formulation development, and

pharmacokinetic studies.

Physicochemical Properties
Molecular Formula: C₂₁H₂₆N₂O₆S

Molecular Weight: 434.51 g/mol

Appearance: A solid

Storage: Store at -20°C.[1]
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Solubility Data
The solubility of catharanthine sulfate in three common laboratory solvents has been

determined and is summarized in the table below. This data provides a quantitative basis for

the preparation of stock solutions.

Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO ≥ 50.1 mg/mL[1][2] ≥ 115.30 mM
Clear solution can be

obtained.

Ethanol ≥ 21.75 mg/mL[1][2] ≥ 50.06 mM

Gentle warming may

be required to achieve

full dissolution.

Water ≥ 4.96 mg/mL ≥ 11.42 mM

Note: The "≥" symbol indicates that the solubility may be higher than the stated value, but

saturation was not reached in the cited experiments.

Experimental Protocols
The following protocols provide a step-by-step guide for dissolving catharanthine sulfate in

DMSO, ethanol, and water.

General Recommendations for Handling
Wherever possible, prepare and use solutions on the same day.

If stock solutions must be prepared in advance, it is recommended to store them as aliquots

in tightly sealed vials at -20°C for up to one month.

Before use, and prior to opening the vial, allow the product to equilibrate to room

temperature for at least 1 hour.
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Protocol for Preparing a Catharanthine Sulfate Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

Catharanthine sulfate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:

Weighing: Accurately weigh the desired amount of catharanthine sulfate powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.345 mg of catharanthine
sulfate.

Solvent Addition: Add the calculated volume of DMSO to the vial containing the

catharanthine sulfate powder.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, briefly

sonicate the vial in an ultrasonic water bath to ensure the solid is completely dissolved.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Storage: If not for immediate use, aliquot the stock solution into smaller volumes and store at

-20°C.

Protocol for Preparing a Catharanthine Sulfate Stock
Solution in Ethanol
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This protocol outlines the preparation of a 10 mM stock solution in ethanol.

Materials:

Catharanthine sulfate powder

Absolute Ethanol (EtOH)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heating block set to 37°C

Pipettes

Procedure:

Weighing: Accurately weigh the desired amount of catharanthine sulfate powder (e.g.,

4.345 mg for 1 mL of a 10 mM solution).

Solvent Addition: Add the calculated volume of absolute ethanol to the vial.

Dissolution with Gentle Warming: Vortex the solution for 1-2 minutes. If the solid does not

fully dissolve, place the vial in a 37°C water bath or on a heating block for 5-10 minutes.

Periodically vortex the vial during warming to aid dissolution.

Visual Inspection: Once the solution is clear and all solid has dissolved, remove it from the

heat source and allow it to cool to room temperature. Visually inspect for any precipitation.

Storage: Use the solution immediately or aliquot and store at -20°C.

Protocol for Preparing a Catharanthine Sulfate Stock
Solution in Water
This protocol describes the preparation of a 1 mM stock solution in water. Due to its lower

solubility in aqueous solutions, preparing high-concentration stock solutions in water is not

recommended.
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Materials:

Catharanthine sulfate powder

Nuclease-free water

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:

Weighing: Accurately weigh the desired amount of catharanthine sulfate powder (e.g.,

0.435 mg for 1 mL of a 1 mM solution).

Solvent Addition: Add the calculated volume of nuclease-free water to the vial.

Dissolution: Vortex the solution for 2-3 minutes. Sonication in an ultrasonic water bath for 5-

10 minutes may be necessary to achieve complete dissolution.

Visual Inspection: Ensure the final solution is clear and free of any visible particles.

Storage: Aqueous solutions are more prone to degradation. It is strongly recommended to

prepare fresh solutions for each experiment. If storage is necessary, filter-sterilize the

solution and store at 4°C for a very short period.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the solubilization of catharanthine
sulfate.
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Caption: Workflow for the solubilization of catharanthine sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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